Cas no 1805209-44-2 (5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine)

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine is a highly functionalized pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—bromomethyl, difluoromethyl, hydroxy, and iodo substituents—provide multiple reactive sites for further modifications, enabling versatile applications in cross-coupling, nucleophilic substitution, and fluorination reactions. The presence of both halogen and hydroxyl groups enhances its role as a bifunctional intermediate, facilitating the construction of complex heterocyclic frameworks. The difluoromethyl group contributes to metabolic stability and bioavailability in drug development. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules, given its potential to modulate electronic and steric properties in target structures.
5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine structure
1805209-44-2 structure
Product Name:5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
CAS No:1805209-44-2
MF:C7H5BrF2INO
MW:363.925980329514
CID:4887012
Update Time:2025-06-11

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
    • Inchi: 1S/C7H5BrF2INO/c8-1-3-2-12-7(13)4(5(3)11)6(9)10/h2,6H,1H2,(H,12,13)
    • InChI Key: FKNQPVMVMSMCKO-UHFFFAOYSA-N
    • SMILES: IC1C(CBr)=CNC(C=1C(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 301
  • XLogP3: 1.1
  • Topological Polar Surface Area: 29.1

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029030210-250mg
5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
1805209-44-2 95%
250mg
$1,019.20 2022-04-01
Alichem
A029030210-500mg
5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
1805209-44-2 95%
500mg
$1,634.45 2022-04-01
Alichem
A029030210-1g
5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine
1805209-44-2 95%
1g
$2,866.05 2022-04-01

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine: A Comprehensive Overview

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1805209-44-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromomethyl, difluoromethyl, hydroxy, and iodo substituents on a pyridine ring, offers a rich platform for the development of novel therapeutic agents. This article delves into the chemical structure, synthesis, biological activities, and potential applications of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine.

Chemical Structure and Synthesis: The molecular formula of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine is C9H6BrF2IO2, with a molecular weight of 361.93 g/mol. The compound features a pyridine ring substituted with a bromomethyl group at the 5-position, a difluoromethyl group at the 3-position, a hydroxy group at the 2-position, and an iodo group at the 4-position. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine typically involves several steps. One common approach starts with the preparation of a 2-hydroxypyridine derivative, which is then sequentially functionalized with bromomethyl, difluoromethyl, and iodo groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry (2021) reported a one-pot synthesis method that significantly reduced reaction time and improved yield.

Biological Activities: The biological activities of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine have been extensively studied due to its potential as a lead compound in drug discovery. One of the key areas of interest is its antiviral activity. Research has shown that this compound exhibits potent inhibitory effects against several viral strains, including influenza and herpes simplex virus (HSV). A study published in Antiviral Research (2020) demonstrated that 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine effectively inhibited viral replication by interfering with key viral enzymes.

Beyond antiviral properties, 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine has also shown promise in cancer research. Its ability to induce apoptosis in cancer cells makes it a potential candidate for anticancer drug development. A study published in Cancer Letters (2019) reported that this compound selectively induced apoptosis in human breast cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways involved in cell survival and proliferation.

Potential Applications: The diverse biological activities of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine have opened up numerous avenues for its application in pharmaceuticals. In the realm of antiviral therapy, this compound could be developed into broad-spectrum antiviral agents to combat emerging viral threats. Additionally, its anticancer properties make it a valuable lead compound for the development of targeted cancer therapies.

Beyond pharmaceutical applications, 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine has potential uses in other areas such as agrochemicals and materials science. Its unique chemical structure could be leveraged to develop novel pesticides or functional materials with enhanced performance characteristics.

Clinical Trials and Future Directions: While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine. Several Phase I clinical trials are currently underway to assess its pharmacokinetics and tolerability in humans. These trials will provide crucial data to guide future drug development efforts.

In conclusion, 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxy-4-iodopyridine (CAS No. 1805209-44-2) is a promising compound with a wide range of potential applications in medicine and beyond. Its unique chemical structure and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted and clinical trials progress, we can expect to see significant advancements in the development of novel therapeutic agents based on this intriguing molecule.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.